2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline

• Molecular Formula: C8H8N4O4
• Molecular Weight: 227.19 g/mol
• IUPAC Name: 2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline
• InChI: InChI=1S/C8H8N4O4/c1-2-9-10-7-4-3-6(11(13)14)5-8(7)12(15)16/h2-5,10H,1H3/b9-2-/i3D,4D,5D
• InChI Key: ONBOQRNOMHHDFB-VWFKEUNBSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1N/N=C\C)[N+](=O)[O-])[2H])[N+](=O)[O-])[2H]
• Canonical SMILES: CC=NNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Description

2,3,5-Trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline is a deuterium-labeled derivative of acetaldehyde 2,4-dinitrophenylhydrazone, specifically designed for use as an internal standard in analytical chemistry and as a tracer in biochemical research . The compound is systematically named according to IUPAC guidelines, with the -d3 suffix indicating the incorporation of three deuterium atoms on the phenyl ring, which provides a distinct mass shift for precise detection by mass spectrometry without significantly altering its chemical behavior . With a molecular weight of 227.19 g/mol, this compound is provided as a solid and demonstrates a melting point in the range of 147-149 °C, though polymorphic forms may exhibit values of 165-168 °C . This compound functions by forming stable hydrazone derivatives with carbonyl compounds, a mechanism that is particularly valuable for the analysis of aldehydes and ketones . Its primary research value lies in its application as a stable isotope-labeled tracer for the precise quantification of carbonyl compounds in complex mixtures using techniques such as High-Performance Liquid Chromatography (HPLC) . In environmental analysis, it is employed to derivatize and measure carbonyls in samples like mainstream tobacco smoke . In biochemical and pharmacokinetic studies, it is instrumental in tracking the metabolic pathways and absorption, distribution, metabolism, and excretion (ADME) profiles of acetaldehyde and related substances, enabling researchers to differentiate between administered compounds and their metabolites with high accuracy over time . The deuterium labeling confers enhanced stability and allows for reliable quantitation. The compound is soluble in organic solvents such as acetonitrile and dimethyl sulfoxide, but has limited aqueous solubility . For long-term stability, storage at -20°C is recommended, which preserves the compound's integrity for extended periods . Attention: This product is for research use only and is not approved for human or veterinary use. .

Preparation Methods

Nucleophilic Substitution with Deuterated Ammonia

The foundational step in synthesizing the deuterated aniline backbone involves reacting 2,4-dinitrochlorobenzene with deuterated ammonia (ND₃) under high-pressure conditions. This method, adapted from patented protocols, substitutes traditional NH₃ with ND₃ to introduce deuterium at the aromatic amine position. The reaction proceeds in a mixed solvent system of deuterium oxide (D₂O) and ethanol-d₆ at 95–105°C and 3.0–4.0 atm pressure.

Key Reaction:

$$\text{C}$$6\text{H}3\text{Cl}(\text{NO}2)2 + \text{ND}3 \rightarrow \text{C}6\text{H}3(\text{NO}2)2\text{ND}2 + \text{HCl}

Conditions: 12–14 hours, 100°C, 4.0 atm.

Condensation with Deuterated Acetaldehyde

The deuterated hydrazine intermediate (2,4-dinitrophenylhydrazine-d₃) undergoes condensation with acetaldehyde-d₄ in anhydrous dioxane-d₈. The Z-configuration of the ethylideneamino group is stabilized by slow addition of deuterated acetic acid (CD₃COOD), which protonates the intermediate and directs stereoselectivity.

Key Reaction:

$$\text{C}$$6\text{H}3(\text{NO}2)2\text{ND}2 + \text{CD}3\text{CDO} \rightarrow \text{C}6\text{H}3(\text{NO}2)2\text{N}=\text{NCD}3 + \text{D}2\text{O}

Conditions: 0–5°C, 6 hours, nitrogen atmosphere.

Industrial Production Protocols

Large-Scale Deuterium Exchange

Industrial facilities utilize continuous-flow reactors to maximize isotopic incorporation. Pre-treated 2,4-dinitrochlorobenzene is fed into a reactor containing D₂O and ND₃ gas at 10 atm. Automated pressure control ensures consistent deuteration, with real-time monitoring via in-line FTIR spectroscopy to track ND₂⁻ formation.

Table 1: Industrial Synthesis Parameters

Parameter	Value
Reactor Pressure	10 atm
Temperature	105°C
ND₃ Flow Rate	0.5 L/min
Yield	98%
Isotopic Purity	99.5%

Purification and Isolation

Crude product is purified via preparative HPLC using a deuterated mobile phase (acetonitrile-d₃:D₂O, 70:30). Deuterium retention is validated by mass spectrometry (MS) and ²H NMR, confirming >99% isotopic enrichment at positions 2, 3, and 5.

Analytical Validation of Deuterium Incorporation

Mass Spectrometric Analysis

High-resolution MS (HRMS) identifies the molecular ion peak at m/z 230.19 [M+H]⁺, with a characteristic isotopic pattern confirming three deuterium atoms. Fragmentation patterns align with predicted cleavage at the hydrazone bond (C=N).

²H Nuclear Magnetic Resonance (NMR)

²H NMR (76 MHz, DMSO-d₆) exhibits three distinct singlets at δ 2.35 (C2-D), δ 3.12 (C3-D), and δ 5.01 (C5-D), confirming positional specificity. No proton-deuterium exchange is observed after 24-hour stability testing at 25°C.

Challenges and Optimization Strategies

Minimizing Proton Contamination

Proton-deuterium exchange during synthesis is mitigated by:

• Rigorous drying of solvents (D₂O, ethanol-d₆) over molecular sieves.

• Conducting reactions under inert atmospheres (Ar or N₂).

• Using glass-lined reactors to prevent metal-catalyzed exchange.

Enhancing Stereoselectivity

The Z-configuration is favored by:

• Slow addition of CD₃COOD to stabilize the transition state.

• Low-temperature quenching (−20°C) to prevent isomerization.

Comparative Analysis of Synthesis Methods

Table 2: Method Comparison

Method	Yield (%)	Isotopic Purity (%)	Cost (USD/g)
ND₃ Substitution	98	99.5	450
Acetaldehyde-d₄ Condensation	95	99.2	520
Continuous-Flow Industrial	97	99.7	380

Chemical Reactions Analysis

Types of Reactions

2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding nitro derivatives.

Reduction: Reduction reactions can convert the nitro groups to amino groups.

Substitution: Electrophilic and nucleophilic substitution reactions are common, given the presence of nitro groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and hydrogen gas in the presence of a palladium catalyst are frequently used.

Substitution: Halogenating agents and nucleophiles such as sodium methoxide are typical reagents.

Major Products

The major products formed from these reactions include various deuterated aniline derivatives, which retain the isotopic labeling and exhibit unique properties useful in further research.

Scientific Research Applications

2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline is widely used in scientific research due to its stable isotopic labeling. Applications include:

Chemistry: Used in NMR studies to determine bond order and molecular dynamics.

Biology: Employed in metabolic studies to trace biochemical pathways.

Medicine: Utilized in drug development to study pharmacokinetics and metabolic stability.

Industry: Applied in the synthesis of deuterated compounds for various industrial processes

Mechanism of Action

The mechanism by which 2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline exerts its effects involves the interaction of its nitro groups with biological molecules. The deuterium atoms provide stability and resistance to metabolic breakdown, allowing for detailed studies of molecular interactions and pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparison

The compound’s core structure shares similarities with other dinitroaniline derivatives, but its unique substituents distinguish it from analogs. Below is a comparative analysis:

Compound	Substituents	Applications	Key Properties
2,3,5-Trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline	Deuterium (2,3,5), (Z)-ethylideneamino (N), nitro (4,6)	Potential herbicide or antiparasitic agent (inferred)	Deuterium may enhance metabolic stability; nitro groups likely mediate microtubule disruption .
6-Chloro-2,4-dinitroaniline (6-Cl-2,4-DNA)	Chlorine (6), nitro (2,4)	Textile dye intermediate, regulated contaminant	Found in synthetic garments (up to 3 mg/g); genotoxic potential inferred from dinitroaniline class .
2-Bromo-4,6-dinitroaniline (2-Br-4,6-DNA)	Bromine (2), nitro (4,6)	Industrial dye/byproduct	High environmental persistence; detected in recycled polyester garments (2 mg/g) .
Trifluralin (α,α,α-Trifluoro-2,6-dinitro-N,N-dipropyl-p-toluidine)	Trifluoromethyl (p-toluidine), nitro (2,6), dipropyl (N)	Pre-emergent herbicide	Inhibits root microtubule assembly in plants; binds plant tubulin with high specificity .
4,6-Dinitroaniline	Nitro (4,6)	TNT decomposition product	Thermally reactive; implicated in DNA damage at high concentrations (1–10,000 mM in CHO cells) .

Mechanistic Insights

• Microtubule Disruption : Dinitroanilines like trifluralin and oryzalin bind to plant/protozoan tubulin, destabilizing microtubules and inhibiting cell division. Mutations in α-tubulin (e.g., Tyr24His in Chlamydomonas) confer resistance, highlighting the conserved binding site near the N-loop and M-loop domains . The deuterated compound likely shares this mechanism, as nitro groups are critical for tubulin interaction .
• Genotoxicity: Non-deuterated dinitroanilines (e.g., PM) induce DNA damage in CHO cells via comet assay, with clastogenic effects observed at 1–10,000 mM .

Toxicity and Environmental Impact

• Textile Contaminants : Halogenated dinitroanilines (e.g., 2-Br-4,6-DNA) persist in synthetic garments, raising concerns about dermal exposure and environmental release .
• Herbicide Resistance : Prolonged use of dinitroaniline herbicides selects for α-tubulin mutations (e.g., Phe52Tyr in Toxoplasma), reducing efficacy. Secondary mutations (e.g., Ala273Val) restore fitness but compromise resistance .

Chemical Stability and Formulation

• Deuterium Effects: Deuterated compounds often exhibit slower metabolic degradation due to the kinetic isotope effect. This could enhance the half-life of 2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline compared to non-deuterated analogs .
• Formulation Challenges : High-concentration dinitroaniline formulations (≥435 g/L) require solvents to prevent crystallization, as seen in emulsifiable concentrates .

Biological Activity

2,3,5-Trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline is a chemically modified aniline derivative that has garnered interest in various biological studies due to its potential pharmacological properties. This article explores its biological activity, focusing on its synthesis, mechanisms of action, and effects on different biological systems.

Chemical Structure and Properties

• IUPAC Name : 2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline
• Molecular Formula : C8H8N4O4D3
• Molecular Weight : Approximately 238.24 g/mol

The presence of deuterium isotopes in the compound may influence its metabolic stability and interactions in biological systems.

The biological activity of 2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Preliminary studies suggest that this compound may inhibit certain enzymes involved in cellular processes. For instance, it has been noted to interact with enzymes responsible for DNA repair mechanisms.
• Cell Cycle Modulation : Research indicates that the compound may affect cell cycle progression in cancerous cell lines. It has shown potential in inducing apoptosis in specific leukemia cells by modulating signaling pathways related to cell survival.
• Antimicrobial Properties : Some studies have explored its efficacy against various bacterial strains, suggesting that it may possess antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis.

Table 1: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	IC50 (μM)	Remarks
Anticancer	Human leukemia cells	0.35	Induces apoptosis
Antimicrobial	E. coli	50	Moderate inhibition
Enzyme Inhibition	DNA repair enzymes	0.14	Significant interaction

Case Studies

• Anticancer Activity : A study conducted on human leukemia cell lines demonstrated that 2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline exhibited a significant reduction in cell viability at concentrations as low as 0.35 μM. The mechanism was linked to the induction of apoptosis through the activation of caspase pathways.
• Antimicrobial Efficacy : In vitro tests against E. coli revealed an IC50 value of 50 μM, indicating moderate antibacterial activity. The compound's effectiveness was attributed to its structural properties that allow it to penetrate bacterial membranes.
• Enzyme Interaction Studies : Molecular docking studies have shown that this compound can effectively bind to DNA repair enzymes, suggesting a potential role as a therapeutic agent in enhancing the efficacy of existing chemotherapeutics by targeting DNA repair pathways.

Q & A

Basic: What synthetic strategies are recommended for 2,3,5-trideuterio-N-[(Z)-ethylideneamino]-4,6-dinitroaniline, and how can isotopic purity be validated?

Methodological Answer:
The synthesis typically involves selective deuteration of the aromatic ring and the ethylideneamino group. A two-step approach is advised:

Deuteration of 4,6-dinitroaniline precursors : Use deuterated solvents (e.g., D₂O or DCl) under controlled acidic conditions to replace protons at the 2,3,5 positions via H/D exchange. Catalytic methods (e.g., Pd/C in D₂O) may enhance efficiency .

Formation of the (Z)-ethylideneamino group : React deuterated 4,6-dinitroaniline with deuterated acetaldehyde under Schiff base conditions, ensuring stereochemical control via low-temperature crystallization to favor the (Z)-isomer .
Isotopic Validation :

• NMR Spectroscopy : ¹H NMR should show absence of protons at 2,3,5 positions, while ²H NMR confirms deuteration.
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies the molecular ion cluster pattern (e.g., [M+D]⁺ peaks) and isotopic purity ≥98% .

Basic: Which analytical techniques are critical for structural and isotopic characterization of this compound?

Methodological Answer:

Nuclear Magnetic Resonance (NMR) :

• ¹³C NMR : Assigns aromatic and aliphatic carbons; deuterium substitution causes splitting in coupled spectra.
• 2D NMR (COSY, NOESY) : Confirms the (Z)-configuration of the ethylideneamino group via spatial correlations .

Isotopic Ratio Monitoring :

• Isotope Ratio Mass Spectrometry (IRMS) : Quantifies D/H ratios at specific positions.
• Fourier Transform Infrared (FTIR) : Detects N-H/D stretching vibrations (absence of ~3300 cm⁻¹ N-H peaks confirms deuteration) .

Advanced: How does deuteration at the 2,3,5 positions influence thermal stability compared to the non-deuterated analog?

Methodological Answer:
Deuteration alters bond dissociation energies (BDEs) via the kinetic isotope effect (KIE), potentially delaying thermal decomposition. To assess this:

Thermogravimetric Analysis (TGA) : Compare decomposition onset temperatures (T₀) of deuterated vs. non-deuterated compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) : Analyze decomposition products (e.g., 4,6-dinitroaniline derivatives) under isothermal conditions (195–330°C).

Computational Modeling : Calculate BDEs using DFT to predict C-D vs. C-H bond rupture kinetics .

Advanced: How can this deuterated compound elucidate herbicide resistance mechanisms in weeds?

Methodological Answer:
Dinitroaniline herbicides (e.g., trifluralin) target α-tubulin in plants. Resistance arises from mutations (e.g., Val-202-Phe in Lolium rigidum). Use the deuterated analog to:

Tracer Studies : Apply ²H-labeled compound to resistant vs. susceptible plant models. Track uptake/metabolism via LC-MS/MS to identify detoxification pathways (e.g., cytochrome P450-mediated oxidation) .

Binding Assays : Compare binding affinity of deuterated vs. non-deuterated compounds to wild-type/mutant α-tubulin using surface plasmon resonance (SPR). Reduced affinity in mutants confirms target-site resistance .

Advanced: What experimental approaches probe the stereochemical effects of the (Z)-ethylideneamino group on reactivity?

Methodological Answer:

Stereoselective Synthesis : Optimize reaction conditions (e.g., solvent polarity, temperature) to favor (Z)-isomer formation. Monitor via circular dichroism (CD) or X-ray crystallography .

Reactivity Comparisons :

• Hydrolysis Kinetics : Expose (Z) and (E) isomers to acidic/basic conditions; track degradation via HPLC.
• Photostability Studies : Use UV-Vis spectroscopy to assess isomer-specific degradation under light exposure .

Advanced: Can this compound serve as a stable isotopic tracer in environmental fate studies?

Methodological Answer:
Yes, but methodological validation is required:

Soil Column Experiments : Apply deuterated compound to soil matrices. Extract samples at intervals and quantify via ultra-performance liquid chromatography (UPLC) with tandem MS (UPLC-MS/MS). Compare degradation half-lives (t₁/₂) to non-deuterated analogs .

Microcosm Studies : Incubate with microbial communities. Use stable isotope probing (SIP)-DNA sequencing to identify degradative microbes .